5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1H-indol-2-one
• InChI: InChI=1S/C17H14FNO3/c1-10-4-2-3-5-12(10)15(20)9-17(22)13-8-11(18)6-7-14(13)19-16(17)21/h2-8,22H,9H2,1H3,(H,19,21)
• InChI Key: OKGNUYDEZWDABJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)CC2(C3=C(C=CC(=C3)F)NC2=O)O
• Molecular Formula: C17H14FNO3
• Molecular Weight: 299.30 g/mol

Description

5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one, also known as 5F-MDMB-PINACA, is a synthetic cannabinoid that has gained popularity in recent years. This compound is a potent agonist of the cannabinoid receptors, with a high affinity for the CB1 receptor. The chemical structure of 5F-MDMB-PINACA is similar to other synthetic cannabinoids, such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA is similar to other synthetic cannabinoids. When ingested, this compound binds to the CB1 receptor, which is located in the brain and other parts of the body. This binding activates the receptor, leading to a cascade of biochemical events that result in the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA are similar to other synthetic cannabinoids. This compound has been shown to produce a range of effects, including euphoria, relaxation, altered perception, and increased appetite. However, the potency of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA is significantly greater than other synthetic cannabinoids, which can lead to more severe side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA in laboratory experiments is its potency. This compound is highly effective at activating the CB1 receptor, which makes it a valuable tool for studying the effects of cannabinoids on the body. However, the high potency of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA can also be a limitation, as it can lead to more severe side effects and make it difficult to determine the optimal dosage for experiments.

Future Directions

There are several future directions for research on 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA. One area of interest is the development of new synthetic cannabinoids with greater potency and selectivity for specific cannabinoid receptors. Another area of research is the study of the long-term effects of synthetic cannabinoids on the body, particularly with regard to addiction and withdrawal. Finally, researchers are also exploring the potential medical applications of synthetic cannabinoids, such as pain relief and treatment of neurological disorders.
Conclusion:
In conclusion, 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA is a potent synthetic cannabinoid that has gained popularity in recent years. This compound has been extensively studied in scientific research, and its high potency makes it a valuable tool for studying the effects of cannabinoids on the body. However, the use of synthetic cannabinoids in laboratory experiments must be carefully controlled, as their potency can lead to more severe side effects. Future research on 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA will focus on developing new synthetic cannabinoids and exploring their potential medical applications.

Synthesis Methods

The synthesis of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA involves the reaction of 5-fluoro-3-hydroxyindole-2-carboxylic acid with 2-(2-methylphenyl)-2-oxoacetic acid, followed by the addition of a pinacolyl group. The final product is obtained by purification through column chromatography. The synthesis of 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. Studies have also shown that 5-fluoro-3-hydroxy-3-[2-(2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-oneCA has a greater potency than other synthetic cannabinoids, making it a valuable tool for researchers.